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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B085849 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Chromium(III) acetate. Adherence to these guidelines is critical for ensuring personal safety

and proper disposal.

Chromium(III) acetate, while a valuable reagent, presents potential health risks that

necessitate stringent safety protocols. This guide outlines the necessary personal protective

equipment (PPE), handling procedures, and disposal plans to mitigate these risks and ensure a

safe laboratory environment.

Essential Safety Information at a Glance
A thorough understanding of the hazards associated with Chromium(III) acetate is the first line

of defense. The compound may cause allergic skin reactions, skin irritation, and serious eye

irritation. It is also harmful if swallowed, in contact with skin, or inhaled.[1][2][3][4][5]

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for Chromium(III) compounds.

These values are crucial for assessing and controlling the concentration of airborne

contaminants in the laboratory.
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Regulatory Agency Exposure Limit (as Cr)
Time-Weighted Average
(TWA)

OSHA (PEL) 0.5 mg/m³ 8-hour

NIOSH (REL) 0.5 mg/m³ 10-hour

ACGIH (TLV) 0.5 mg/m³ 8-hour

NIOSH (IDLH) 25 mg/m³ Not Applicable

PEL: Permissible Exposure Limit REL: Recommended Exposure Limit TLV: Threshold Limit

Value IDLH: Immediately Dangerous to Life or Health

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent and correct use of appropriate PPE is mandatory when handling Chromium(III)
acetate. The following table details the required equipment.
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves are

recommended for handling

chromium salts.[6]

Eyes Safety glasses or goggles

Safety glasses must have side

shields. Goggles provide a

more complete seal.

Body Laboratory coat
A long-sleeved lab coat is

required to protect the skin.

Respiratory Respirator (as needed)

For situations with potential for

dust or aerosol generation, a

NIOSH-approved particulate

respirator (N95, N99, N100,

R95, P95, or P100) is

necessary.[2][5]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Chromium(III) acetate minimizes the risk of exposure.

Follow these steps diligently.

Preparation
Designated Area: Conduct all work with Chromium(III) acetate in a well-ventilated area,

preferably within a chemical fume hood.

Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,

etc.), and waste containers are readily accessible before starting work.

Review Safety Data Sheet (SDS): Before each use, review the SDS for Chromium(III)
acetate to refresh your understanding of the hazards and emergency procedures.
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Handling
Wear Appropriate PPE: Don all required PPE as outlined in the table above before handling

the compound.

Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

Portioning: When weighing or transferring the powder, use a spatula and a weigh boat. Avoid

pouring the powder directly.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Avoid Contact: Do not allow the chemical to come into contact with your skin, eyes, or

clothing.

Hand Washing: Wash your hands thoroughly with soap and water after handling

Chromium(III) acetate, even if you were wearing gloves.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, seek

medical attention.[4][5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Disposal Plan: Responsible Waste Management
Proper disposal of Chromium(III) acetate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection: Collect all waste containing Chromium(III) acetate in a designated,

labeled, and sealed hazardous waste container. This includes unused product, contaminated

gloves, weigh boats, and other disposable materials.

Hazardous Waste: Chromium(III) acetate waste is considered hazardous waste.[6][7]

Consult Regulations: Dispose of the hazardous waste in accordance with all local, state, and

federal regulations. Contact your institution's environmental health and safety (EHS)

department for specific guidance on disposal procedures.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Chromium(III) acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b085849?utm_src=pdf-body
https://www.benchchem.com/product/b085849?utm_src=pdf-body
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.chemos.de/import/data/msds/GB_en/1066-30-4-A0057735-GB-en.pdf
https://www.benchchem.com/product/b085849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal of Chromium(III) Acetate

1. Preparation

2. Handling

3. Disposal

Emergency Procedures
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Wash Hands Thoroughly After Use
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- Inhalation
- Ingestion

Follow First Aid and Seek Medical Attention
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Follow Institutional EHS Guidelines
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Caption: Workflow for the safe handling and disposal of Chromium(III) acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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